Cas no 2137989-16-1 (6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol)

• Product Name: 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol
• CAS No: 2137989-16-1
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 6587506
• PubChem ID: 165788683
• Update Time: 2025-07-16

6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol
• 2137989-16-1
• EN300-1115237

• Inchi： 1S/C10H18N2O3S/c1-9(13)5-3-4-6-12-8-10(7-11-12)16(2,14)15/h7-9,13H,3-6H2,1-2H3
• InChI Key： UIDHPXSCNKIPFU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCCC(C)O)(=O)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol

Comprehensive Overview of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol (CAS No. 2137989-16-1): Properties, Applications, and Research Insights

The compound 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol (CAS No. 2137989-16-1) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features. This sulfonylpyrazole derivative combines a methanesulfonyl group with a hydroxyl-functionalized hexyl chain, making it a versatile intermediate for drug discovery and material science. Its CAS number 2137989-16-1 serves as a critical identifier for researchers sourcing high-purity samples.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol. Search engine data reveals growing queries about "sulfonylpyrazole solubility," "pyrazole derivatives in medicinal chemistry," and "hexanol-based intermediates," reflecting its relevance across multiple disciplines. The compound's balanced lipophilicity (logP ~1.8 predicted) and hydrogen bonding capacity make it particularly valuable for designing bioactive molecules with improved pharmacokinetic properties.

Structural analysis shows the 4-methanesulfonyl substitution on the pyrazole ring enhances electrophilic character at the 1-position, while the C6 hydroxylated chain provides spatial flexibility for molecular interactions. This configuration explains its utility in developing kinase inhibitors and GPCR modulators, with patent literature documenting its incorporation into experimental anti-inflammatory agents. Laboratory studies indicate the compound exhibits pH-dependent stability (optimal at pH 6-8) and moderate aqueous solubility (~50 mg/mL at 25°C).

Synthetic protocols for CAS 2137989-16-1 typically involve Pd-catalyzed coupling between 4-methanesulfonyl-1H-pyrazole and 6-bromohexan-2-ol, followed by purification via flash chromatography. Analytical characterization by LC-MS (m/z 261.1 [M+H]+) and NMR spectroscopy (δ 7.85 ppm for pyrazole-H) confirms structural integrity. Current Good Manufacturing Practice (cGMP) versions are available for preclinical studies, meeting the pharmaceutical industry's demand for high-purity building blocks.

The compound's metabolic stability has become a focal point in ADME research, with in vitro studies showing moderate hepatic clearance (t1/2 >60 min in microsomes). This property, combined with its blood-brain barrier permeability potential (Pe >5×10^-6 cm/s in PAMPA assays), positions it as valuable for CNS drug development. Researchers are particularly exploring its prodrug applications, where the hydroxyl group serves as an attachment point for bioconjugation.

Environmental and safety assessments of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol indicate it's classified as non-mutagenic in Ames tests and exhibits low ecotoxicity (LC50 >100 mg/L in Daphnia magna). These findings support its inclusion in sustainable chemistry initiatives, aligning with growing industry emphasis on green synthetic routes. The compound's thermal stability (decomposition >200°C) also makes it suitable for high-temperature reactions in material science applications.

Emerging applications include its use as a ligand in catalysis and as a monomer for functional polymers. Patent analysis reveals increasing incorporation into photoactive materials, leveraging the methanesulfonyl-pyrazole chromophore. With the global pharmaceutical intermediates market projected to exceed $30 billion by 2026, compounds like CAS 2137989-16-1 are becoming strategically important for custom synthesis services and contract research organizations.

Future research directions likely focus on structure-activity relationships of analogs and formulation optimization. The compound's crystallinity (melting point 98-101°C) presents opportunities for polymorph screening in solid-state chemistry. As computational chemistry tools advance, molecular modeling of 6-(4-methanesulfonyl-1H-pyrazol-1-yl)hexan-2-ol and its derivatives may accelerate discovery of novel therapeutic applications while minimizing laboratory screening costs.